Cas no 513246-79-2 ((R)-2-(3-Bromophenyl)-4-methylpentanoic acid)

• Product Name: (R)-2-(3-Bromophenyl)-4-methylpentanoic acid
• CAS No: 513246-79-2
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 4936984
• Update Time: 2025-09-27

(R)-2-(3-Bromophenyl)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(3-BROMOPHENYL)-4-METHYLPENTANOIC ACID
• Benzeneacetic acid, 3-bromo-alpha-(2-methylpropyl)-, (alphaR)-
• (R)-2-(3-Bromophenyl)-4-methylpentanoic acid

• Inchi： 1S/C12H15BrO2/c1-8(2)6-11(12(14)15)9-4-3-5-10(13)7-9/h3-5,7-8,11H,6H2,1-2H3,(H,14,15)/t11-/m1/s1
• InChI Key： RTNLSQASZHIGDN-LLVKDONJSA-N
• SMILES： BrC1=CC=CC(=C1)[C@H](C(=O)O)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3